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Introduction

The electrolysis of aqueous sodium bromide (NaBr) is a fundamental electrochemical process
that results in the production of hydrogen gas and bromine. This process is of significant
interest in various fields, including chemical synthesis, water treatment, and the study of
electrochemical principles. The reaction involves the decomposition of water and bromide ions
at the cathode and anode, respectively, driven by an external electric current. Understanding
the experimental setup and controlling the reaction parameters are crucial for achieving desired
product yields and ensuring operational safety.

These application notes provide a detailed protocol for the laboratory-scale electrolysis of
aqueous sodium bromide, including the necessary equipment, safety precautions, and
methods for product analysis. The provided data and diagrams are intended to guide
researchers in setting up and conducting this experiment efficiently and safely.

Principles of the Reaction

When an electric current is passed through an aqueous solution of sodium bromide, several
ions are present: Na*, Br—, H*, and OH~ (from the dissociation of water). The products of the
electrolysis are determined by the relative ease of reduction and oxidation of these ions.
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o At the Cathode (Negative Electrode): Possible reduction reactions are the reduction of
sodium ions and the reduction of water. Due to the significantly lower reduction potential of
water compared to sodium ions, hydrogen gas is preferentially produced.[1][2]

o Reaction: 2H20(l) + 2e~ - Hz(g) + 20H~(aq)[1]

» At the Anode (Positive Electrode): Possible oxidation reactions are the oxidation of bromide
ions and the oxidation of hydroxide ions (or water). The oxidation of bromide ions has a
lower standard electrode potential than that of water, making it the more favorable reaction,
especially in concentrated solutions.[3][4]

o Reaction: 2Br~(aq) — Brz(aq) + 2e7[1]

o Overall Reaction: The net result is the formation of hydrogen gas at the cathode, bromine at
the anode, and an accumulation of sodium hydroxide in the solution.[5][6]

o Overall Equation: 2NaBr(aq) + 2H20(l) — Hz(g) + Brz(aq) + 2NaOH(aq)[7]

Data Presentation

The following table summarizes key quantitative data and optimal conditions for the electrolysis
of agueous sodium bromide.
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Parameter

Value/Range

Notes

Electrolyte Concentration

0.5M-2.0 M NaBr

Higher concentrations favor
the production of bromine over

oxygen at the anode.[8][9]

Applied Voltage (DC)

10-20V

Sufficient to overcome the cell
potential and drive the

reaction.

Current Density

10 - 50 mA/cm?2

Influences the rate of reaction

and product formation.

Electrode Material

Graphite or Platinum

Inert electrodes are required to
prevent their reaction with the

products.

Temperature

20-40°C

Affects reaction kinetics and

the solubility of bromine.

Expected Gas Volume Ratio
(H2:Br2)

1:1 (theoretically)

Based on the stoichiometry of

the overall reaction.

Standard Electrode Potential
(Anode)

E°(Br2/Br-) = +1.07 V

Standard potential for the

oxidation of bromide ions.[3]

Standard Electrode Potential
(Cathode)

E°(H20/Hz) = -0.83 V (at pH 7)

Standard potential for the

reduction of water.[10]

Experimental Protocols
Materials and Equipment

Beakers (250 mL, 500 mL)

Graduated cylinder (100 mL)

Hofmann Voltameter with platinum or graphite electrodes

DC Power Supply (0-30V, 0-5A)
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Stirring rod

Sodium Bromide (NaBr), analytical grade

Distilled water

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Fume hood

Preparation of the Electrolyte Solution

o Calculate the required mass of NaBr to prepare a 1.0 M solution. For example, for 250 mL of
solution, you will need:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

o Mass (g) = 1.0 mol/L x 0.250 L x 102.89 g/mol = 25.72 g
e Weigh out the calculated mass of NaBr using a balance.
o Dissolve the NaBr in a beaker with approximately 200 mL of distilled water.
« Stir the solution with a glass rod until the NaBr is completely dissolved.

» Transfer the solution to a 250 mL graduated cylinder and add distilled water to the 250 mL
mark.

e Transfer the final solution to a clean beaker.

Electrolysis Procedure

o Setup:
o Place the Hofmann voltameter in a fume hood.

o Ensure the stopcocks at the top of the gas collection tubes are closed.
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o Carefully pour the prepared 1.0 M NaBr solution into the central reservoir of the Hofmann
voltameter until the two outer tubes are completely filled and the reservoir is about half full.

o Connect the positive and negative terminals of the DC power supply to the anode and
cathode of the voltameter, respectively, using connecting wires.

o Electrolysis:
o Turn on the DC power supply and set the voltage to approximately 15 V.

o Observe the immediate formation of gas bubbles at both electrodes. Hydrogen gas will
collect at the cathode (negative electrode), and the solution around the anode (positive
electrode) will turn a yellow-orange color due to the formation of aqueous bromine.[11]

o Allow the electrolysis to proceed and observe the collection of gases in the graduated
tubes of the voltameter.

o Record the volume of gas collected at each electrode at regular time intervals (e.g., every
5 minutes) for 30 minutes.

e Product Analysis (Qualitative):

o Hydrogen Gas: After collecting a sufficient volume of gas in the cathode tube, turn off the
power supply. Place a test tube over the stopcock and carefully open it to collect the gas.
Bring a lit splint to the mouth of the test tube; a "squeaky pop" sound will confirm the
presence of hydrogen.

o Bromine: The characteristic orange-brown color of the solution around the anode indicates
the presence of bromine.[11]

e Shutdown and Cleanup:
o Turn off and unplug the DC power supply.

o Carefully drain the sodium bromide solution from the voltameter into a designated waste
container.

o Rinse the voltameter thoroughly with distilled water.
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o Dispose of all chemical waste according to institutional guidelines.

Mandatory Visualizations
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Caption: Chemical pathway of aqueous NaBr electrolysis.

Experimental Workflow
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Caption: Workflow for NaBr electrolysis experiment.
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Safety Precautions

e Bromine: Bromine is toxic, corrosive, and can cause severe burns upon contact with skin or
eyes. The vapor is a strong irritant to the respiratory system. All procedures involving the
generation of bromine must be performed in a well-ventilated fume hood.

e Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.
Ensure there are no open flames or sparks near the experimental setup.

o Electrical Safety: Use a properly grounded DC power supply. Avoid contact with live
electrodes and wires.

e Personal Protective Equipment: Always wear safety goggles, a lab coat, and chemical-
resistant gloves when handling chemicals and operating the electrolysis apparatus.

» Waste Disposal: Dispose of all chemical waste, including the remaining sodium bromide
solution, according to your institution's hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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